Cas no 94195-91-2 (3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione)

• Product Name: 3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione
• CAS No: 94195-91-2
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 2817719
• PubChem ID: 13320934
• Update Time: 2025-04-21

3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID40536752
• 94195-91-2
• 3-Acetyl-1-(3-methoxyphenyl)pentane-1,4-dione

• Inchi： 1S/C14H16O4/c1-9(15)13(10(2)16)8-14(17)11-5-4-6-12(7-11)18-3/h4-7,13H,8H2,1-3H3
• InChI Key： MDMQRWVNEIKGHM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)CC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 248.10485899Da
• Monoisotopic Mass: 248.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.4Ų